Cas no 2648941-39-1 (3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride)

• Product Name: 3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride
• CAS No: 2648941-39-1
• MF: C₇H₈ClF₃N₂O
• MW: 228.599431037903
• MDL: MFCD34167701
• CID: 5642884
• PubChem ID: 155973094
• Update Time: 2025-06-15

3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride

• MDL： MFCD34167701
• Inchi： 1S/C7H7F3N2O.ClH/c1-12-3-4(7(8,9)10)2-5(11)6(12)13;/h2-3H,11H2,1H3;1H
• InChI Key： BLJSWINQBQPMFV-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)C(=O)C(N)=C1)(F)(F)F.Cl

Additional information on 3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride

Comprehensive Overview of 3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride (CAS No. 2648941-39-1)

3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride (CAS No. 2648941-39-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and an amino moiety in its molecular framework makes it a valuable intermediate for the synthesis of biologically active molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS No. 2648941-39-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in modern chemistry. Its 1,2-dihydropyridin-2-one core is a versatile scaffold, often utilized in the design of small-molecule therapeutics. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted therapy development. The hydrochloride salt form enhances its solubility, making it more suitable for formulation in preclinical studies.

In the context of sustainability and green chemistry, 3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride has been investigated for its potential in eco-friendly synthetic routes. The incorporation of fluorine atoms is a trending strategy to improve metabolic stability and bioavailability, aligning with the pharmaceutical industry's focus on "fluorine in drug design." This aligns with frequent search queries like "fluorinated compounds in medicine" and "trifluoromethyl group benefits."

Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize CAS No. 2648941-39-1, ensuring high purity for research applications. The compound's stability under various pH conditions is another area of interest, particularly for researchers exploring oral drug delivery systems. Questions like "how to stabilize dihydropyridinone derivatives" often arise in forums, underscoring the need for detailed technical data.

From a commercial perspective, suppliers of 3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride emphasize its scalability and batch-to-batch consistency, addressing concerns raised in procurement discussions. The compound's compatibility with cross-coupling reactions—a staple in modern synthetic chemistry—further elevates its utility. Searches for "pyridinone derivatives in catalysis" or "amino trifluoromethyl building blocks" often lead to this molecule, highlighting its interdisciplinary appeal.

Future research directions for CAS No. 2648941-39-1 may include exploration in material science, such as its use in organic electronics or as a ligand in coordination chemistry. The compound's structural features, including the 1-methyl substitution and 2-one carbonyl, offer tunable electronic properties, a subject of interest in nanotechnology circles. This bridges gaps between pharmaceutical and advanced material sciences, responding to queries like "multifunctional heterocycles in materials."

In summary, 3-amino-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride represents a convergence of innovation in synthetic chemistry and applied sciences. Its CAS No. 2648941-39-1 serves as a gateway to diverse applications, from life sciences to industrial catalysis, making it a compound worth monitoring in evolving research landscapes.